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Introduction

Ascorbic acid (Vitamin C), a vital nutrient and common pharmaceutical ingredient, is a mild

reducing agent that can be quantified using various analytical techniques.[1] One robust and

established method is the redox back-titration utilizing potassium bromate (KBrO₃) as a primary

standard.[2] This method is based on the quantitative oxidation of ascorbic acid to

dehydroascorbic acid by bromine.[3][4][5] The bromine is generated in situ from the reaction of

potassium bromate and potassium bromide in an acidic medium.[4][6] This application note

provides a detailed protocol for the determination of ascorbic acid in solid samples, such as

Vitamin C tablets, using this bromatometric method.

Principle of the Method

The analysis is an indirect, or back-titration, method.[6][7] First, an acidified solution containing

the ascorbic acid sample and an excess of potassium bromide (KBr) is titrated with a standard

solution of potassium bromate (KBrO₃). The bromate and bromide ions react to form bromine

(Br₂), as shown in Reaction 1.[4][8]

Reaction 1: Generation of Bromine BrO₃⁻ + 5Br⁻ + 6H⁺ → 3Br₂ + 3H₂O[4]

The bromine generated is immediately consumed by the ascorbic acid (C₆H₈O₆), oxidizing it to

dehydroascorbic acid (C₆H₆O₆), as shown in Reaction 2.[4][6]

Reaction 2: Oxidation of Ascorbic Acid C₆H₈O₆ + Br₂ → C₆H₆O₆ + 2Br⁻ + 2H⁺[4]
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The titration continues until all the ascorbic acid has reacted and a slight excess of bromine

appears, indicated by a faint yellow color.[3][4] To accurately determine the amount of this

excess bromine, potassium iodide (KI) is added. The excess bromine oxidizes the iodide ions

to iodine (I₂), as shown in Reaction 3.[4][6]

Reaction 3: Reaction of Excess Bromine Br₂ (excess) + 2I⁻ → 2Br⁻ + I₂[4]

Finally, the liberated iodine is titrated with a standardized solution of sodium thiosulfate

(Na₂S₂O₃) using a starch indicator.[3][4] The endpoint is marked by the disappearance of the

deep blue starch-iodine complex.[7]

Reaction 4: Titration of Iodine I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻[4]

By knowing the total amount of bromine generated and the amount of excess bromine

determined by the back-titration, the exact quantity of bromine that reacted with the ascorbic

acid can be calculated, thus allowing for the determination of the ascorbic acid content in the

sample.

Experimental Protocols
This section details the necessary procedures for reagent preparation, standardization, and the

analysis of ascorbic acid samples.

Reagent Preparation
0.015 M Potassium Bromate (KBrO₃) Solution (Primary Standard):

Dry approximately 1.5 g of analytical reagent grade KBrO₃ at 110°C for one hour and cool

in a desiccator.[4]

Accurately weigh about 1.25 g of the dried KBrO₃ into a weighing bottle.[4]

Transfer the KBrO₃ to a 500 mL volumetric flask, dissolve in approximately 200 mL of

deionized water, dilute to the mark, and mix thoroughly.[4] Calculate the precise molarity.

0.05 M Sodium Thiosulfate (Na₂S₂O₃) Solution:
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Boil approximately 500 mL of deionized water for 10-15 minutes and allow it to cool to

room temperature.[9]

Add approximately 6.25 g of Na₂S₂O₃·5H₂O and 0.05 g of sodium carbonate (Na₂CO₃) to

500 mL of the boiled water.[4][9]

Stir until all solids have dissolved and store the solution in a clean, dark glass bottle.[4][9]

1.5 M Sulfuric Acid (H₂SO₄) Solution:

Carefully add 84 mL of concentrated H₂SO₄ to approximately 800 mL of deionized water in

a 1 L flask while cooling the flask in an ice bath.

Once cooled to room temperature, dilute to the 1 L mark with deionized water.

Starch Indicator Solution:

Make a paste of 2 g of soluble starch and about 25 mL of water.

Pour the paste into 500 mL of boiling water and stir until the solution is clear.

Cool and store in a stoppered bottle.

Solid Reagents:

Potassium Bromide (KBr), analytical grade.

Potassium Iodide (KI), analytical grade.

Standardization of 0.05 M Sodium Thiosulfate Solution
Pipette a 25.00 mL aliquot of the standard KBrO₃ solution into a 250 mL Erlenmeyer flask.[3]

[7]

Add 2-3 g of KI and approximately 10 mL of 1.5 M H₂SO₄ to the flask.[3][7]

Immediately begin titrating with the Na₂S₂O₃ solution until the solution becomes a pale

yellow.[3][7]
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Add 5 mL of the starch indicator solution, which will turn the solution a deep blue-black color.

[3]

Continue the titration dropwise with constant stirring until the blue color completely

disappears.[3][7]

Repeat the procedure for a total of three replicate titrations.

Calculate the mean molarity of the Na₂S₂O₃ solution. The reaction is: BrO₃⁻ + 6I⁻ + 6H⁺ →

Br⁻ + 3I₂ + 3H₂O, followed by I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻.[3]

Sample Preparation (Vitamin C Tablets)
Weigh three to five Vitamin C tablets individually and calculate the average mass.[3][4]

Pulverize the tablets thoroughly into a fine powder using a mortar and pestle.[3][7]

Accurately weigh individual samples of about 0.40 g to 0.50 g of the powder into separate

250 mL Erlenmeyer flasks.[3]

Titration Procedure for Ascorbic Acid
To the first flask containing the weighed sample, add 50 mL of 1.5 M H₂SO₄ to dissolve the

powder. Note that some binder material may not dissolve.[3]

Add approximately 5 g of solid KBr to the flask.[3]

Immediately titrate the solution with your standard 0.015 M KBrO₃ solution. Swirl the flask

continuously. The endpoint is the first appearance of a faint but permanent yellow color due

to excess Br₂.[3][4] Record the volume of KBrO₃ solution used.

To this solution, immediately add 3 g of solid KI. The yellow solution will turn a dark reddish-

brown due to the formation of iodine.[3]

Add 5 mL of starch indicator solution. The solution should turn a deep blue-black.[3]

Back-titrate with your standardized 0.05 M Na₂S₂O₃ solution until the blue color completely

disappears.[3] The volume required is typically only a few milliliters.[3]
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Record the volume of Na₂S₂O₃ used.

Repeat steps 1-7 for the remaining samples.

Data Presentation
The following table presents example data from the analysis of a commercial 500 mg Vitamin C

tablet.

Parameter Sample 1 Sample 2 Sample 3

Mass of Tablet

Powder (g)
0.4552 0.4581 0.4565

Molarity of KBrO₃ (M) 0.01502 0.01502 0.01502

Volume of KBrO₃

Added (mL)
40.55 40.80 40.68

Molarity of Na₂S₂O₃

(M)
0.0515 0.0515 0.0515

Volume of Na₂S₂O₃

(Back-Titration, mL)
3.15 3.22 3.18

Calculated Mass of

Ascorbic Acid (mg)
496.1 499.0 497.6

Ascorbic Acid (% w/w) 25.1% 25.0% 25.1%

Visualizations
Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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